Cas no 1152964-57-2 (2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid)

2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid is a heterocyclic compound featuring a benzodiazole core linked to a dimethylpyrazole moiety via an acetic acid bridge. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both pyrazole and benzodiazole rings enhances its potential as a scaffold for bioactive molecules, particularly in drug discovery targeting enzyme inhibition or receptor modulation. Its acetic acid functional group allows for further derivatization, facilitating the synthesis of more complex derivatives. The compound's stability and synthetic versatility make it suitable for applications in medicinal chemistry and material science.
2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid structure
1152964-57-2 structure
Product Name:2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid
CAS No:1152964-57-2
MF:C14H14N4O2
MW:270.28656244278
MDL:MFCD13665544
CID:5186349
PubChem ID:43349111
Update Time:2026-03-05

2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-acetic acid, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-
    • 2-(2-(1,5-Dimethyl-1h-pyrazol-4-yl)-1h-benzo[d]imidazol-1-yl)acetic acid
    • 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid
    • MDL: MFCD13665544
    • Inchi: 1S/C14H14N4O2/c1-9-10(7-15-17(9)2)14-16-11-5-3-4-6-12(11)18(14)8-13(19)20/h3-7H,8H2,1-2H3,(H,19,20)
    • InChI Key: NLWJQEDAUNGOFW-UHFFFAOYSA-N
    • SMILES: C1(C2=C(C)N(C)N=C2)N(CC(O)=O)C2=CC=CC=C2N=1

2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-96669-0.05g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
0.05g
$179.0 2025-02-21
Enamine
EN300-96669-0.1g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
0.1g
$268.0 2025-02-21
Enamine
EN300-96669-0.25g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
0.25g
$383.0 2025-02-21
Enamine
EN300-96669-0.5g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
0.5g
$601.0 2025-02-21
Enamine
EN300-96669-1.0g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
1.0g
$770.0 2025-02-21
Enamine
EN300-96669-2.5g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
2.5g
$1509.0 2025-02-21
Enamine
EN300-96669-5.0g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
5.0g
$2235.0 2025-02-21
Enamine
EN300-96669-10.0g
2-[2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95.0%
10.0g
$3315.0 2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01105511-1g
2-[2-(1,5-Dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-yl]acetic acid
1152964-57-2 95%
1g
¥3808.0 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1416877-50mg
2-(2-(1,5-Dimethyl-1h-pyrazol-4-yl)-1h-benzo[d]imidazol-1-yl)acetic acid
1152964-57-2 95%
50mg
¥4183.00 2024-08-09

Additional information on 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid

Research Briefing on 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid (CAS: 1152964-57-2)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid (CAS: 1152964-57-2). As a benzimidazole derivative, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, mechanisms of action, and future research directions.

The compound 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid is characterized by its unique structural features, combining a benzimidazole core with a pyrazole substituent. Recent studies have explored its role as a modulator of specific biological pathways, particularly in inflammation and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, emerging research has investigated the compound's interactions with cellular targets such as protein kinases. A preprint from BioRxiv (2024) reported that 1152964-57-2 exhibits inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. These findings position the compound as a promising candidate for further development in targeted cancer therapies, though additional preclinical validation is required.

The synthesis and optimization of 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid have also been a focus of recent research. Advances in green chemistry methodologies, as detailed in a 2023 ACS Sustainable Chemistry & Engineering paper, have improved the yield and purity of the compound while reducing environmental impact. Such innovations are critical for scaling up production for potential clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to address these limitations, as highlighted in a recent review in Drug Discovery Today (2024).

In conclusion, 2-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazol-1-ylacetic acid represents a versatile scaffold with significant potential in drug discovery. Its dual mechanisms of action—targeting both inflammatory pathways and kinase activity—make it a compelling subject for future research. Continued exploration of its biological effects, coupled with advancements in synthetic chemistry, will be essential to unlock its full therapeutic value.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd